2-(2-chlorophenoxy)-N-(2-cyanophenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(2-cyanophenyl)acetamide
• InChI: InChI=1S/C15H11ClN2O2/c16-12-6-2-4-8-14(12)20-10-15(19)18-13-7-3-1-5-11(13)9-17/h1-8H,10H2,(H,18,19)
• InChI Key: OFGAEXURAUEPDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol

Description

2-(2-Chlorophenoxy)-N-(2-cyanophenyl)acetamide is a chemical compound of interest in various scientific fields. While the exact compound may not directly match the papers, related structures have been synthesized and analyzed, contributing to understanding similar compounds' chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including stirring of initial compounds in dry conditions, followed by the addition of reagents such as lutidine and TBTU. The crude product is then typically recrystallized and characterized using techniques like HNMR and LC-MS. An example includes the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, showcasing typical synthesis steps for related compounds (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of acetamide derivatives can be characterized using X-ray crystallography, revealing information about the crystal system, space group, and molecular conformation. For instance, studies have shown that molecules are often linked into chains or sheets through hydrogen bonds, indicating the role of intramolecular and intermolecular interactions in determining the compound's structure (Narayana et al., 2016).